Cas no 1156433-06-5 (methyl 4-(3-aminopyridin-4-yl)piperazine-1-carboxylate)
methyl 4-(3-aminopyridin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(3-Aminopyridin-4-yl)piperazine-1-carboxylate
- 1-Piperazinecarboxylic acid, 4-(3-amino-4-pyridinyl)-, methyl ester
- methyl 4-(3-aminopyridin-4-yl)piperazine-1-carboxylate
-
- Inchi: 1S/C11H16N4O2/c1-17-11(16)15-6-4-14(5-7-15)10-2-3-13-8-9(10)12/h2-3,8H,4-7,12H2,1H3
- InChI Key: ULGUMKBJECJVBC-UHFFFAOYSA-N
- SMILES: N1(C(OC)=O)CCN(C2C=CN=CC=2N)CC1
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 434.8±45.0 °C at 760 mmHg
- Flash Point: 216.8±28.7 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
methyl 4-(3-aminopyridin-4-yl)piperazine-1-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl 4-(3-aminopyridin-4-yl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M287268-10mg |
Methyl 4-(3-Aminopyridin-4-yl)piperazine-1-carboxylate |
1156433-06-5 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M287268-50mg |
Methyl 4-(3-Aminopyridin-4-yl)piperazine-1-carboxylate |
1156433-06-5 | 50mg |
$ 210.00 | 2022-06-04 | ||
| TRC | M287268-100mg |
Methyl 4-(3-Aminopyridin-4-yl)piperazine-1-carboxylate |
1156433-06-5 | 100mg |
$ 295.00 | 2022-06-04 | ||
| Enamine | EN300-188129-0.05g |
methyl 4-(3-aminopyridin-4-yl)piperazine-1-carboxylate |
1156433-06-5 | 95.0% | 0.05g |
$100.0 | 2025-02-20 | |
| Enamine | EN300-188129-0.1g |
methyl 4-(3-aminopyridin-4-yl)piperazine-1-carboxylate |
1156433-06-5 | 95.0% | 0.1g |
$149.0 | 2025-02-20 | |
| Enamine | EN300-188129-0.25g |
methyl 4-(3-aminopyridin-4-yl)piperazine-1-carboxylate |
1156433-06-5 | 95.0% | 0.25g |
$212.0 | 2025-02-20 | |
| Enamine | EN300-188129-0.5g |
methyl 4-(3-aminopyridin-4-yl)piperazine-1-carboxylate |
1156433-06-5 | 95.0% | 0.5g |
$334.0 | 2025-02-20 | |
| Enamine | EN300-188129-1.0g |
methyl 4-(3-aminopyridin-4-yl)piperazine-1-carboxylate |
1156433-06-5 | 95.0% | 1.0g |
$428.0 | 2025-02-20 | |
| Enamine | EN300-188129-2.5g |
methyl 4-(3-aminopyridin-4-yl)piperazine-1-carboxylate |
1156433-06-5 | 95.0% | 2.5g |
$838.0 | 2025-02-20 | |
| Enamine | EN300-188129-5.0g |
methyl 4-(3-aminopyridin-4-yl)piperazine-1-carboxylate |
1156433-06-5 | 95.0% | 5.0g |
$1240.0 | 2025-02-20 |
methyl 4-(3-aminopyridin-4-yl)piperazine-1-carboxylate Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on methyl 4-(3-aminopyridin-4-yl)piperazine-1-carboxylate
Methyl 4-(3-aminopyridin-4-yl)piperazine-1-carboxylate (CAS No. 1156433-06-5): A Comprehensive Overview
Methyl 4-(3-aminopyridin-4-yl)piperazine-1-carboxylate (CAS No. 1156433-06-5) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its intricate molecular architecture, combines a piperazine core with an aminopyridine moiety, making it a versatile scaffold for the development of novel therapeutic agents.
The chemical structure of Methyl 4-(3-aminopyridin-4-yl)piperazine-1-carboxylate (CAS No. 1156433-06-5) is pivotal in understanding its potential biological activities. The presence of the piperazine ring, known for its role in various pharmacological interactions, and the aminopyridine substituent, which is renowned for its ability to modulate receptor binding, makes this compound a promising candidate for drug discovery. The carboxylate group at the 1-position of the piperazine ring further enhances its reactivity, allowing for diverse chemical modifications that can tailor its pharmacological properties.
In recent years, Methyl 4-(3-aminopyridin-4-yl)piperazine-1-carboxylate (CAS No. 1156433-06-5) has been extensively studied for its potential applications in treating various neurological and cardiovascular disorders. The aminopyridine moiety, in particular, has shown promise in modulating ion channels and neurotransmitter receptors, which are critical targets in managing conditions such as epilepsy and hypertension. Furthermore, the piperazine core is well-documented for its role in enhancing drug bioavailability and binding affinity to specific therapeutic targets.
One of the most compelling aspects of Methyl 4-(3-aminopyridin-4-yl)piperazine-1-carboxylate (CAS No. 1156433-06-5) is its synthetic accessibility. The compound can be readily synthesized through multi-step organic reactions, starting from commercially available precursors. This accessibility has facilitated extensive structural modifications and derivatization efforts, enabling researchers to fine-tune its pharmacological profile to meet specific therapeutic needs.
The pharmacological profile of Methyl 4-(3-aminopyridin-4-yl)piperazine-1-carboxylate (CAS No. 1156433-06-5) has been explored in several preclinical studies. These studies have highlighted its potential as an antagonist or partial agonist at various receptors, including those involved in pain perception, cognitive function, and cardiovascular regulation. The compound's ability to interact with multiple biological pathways makes it a valuable tool for investigating complex disease mechanisms and developing combination therapies.
In addition to its therapeutic potential, Methyl 4-(3-aminopyridin-4-yl)piperazine-1-carboxylate (CAS No. 1156433-06-5) has also been utilized as an intermediate in the synthesis of more complex drug molecules. Its structural features allow for seamless integration into larger scaffolds, enabling the creation of novel compounds with enhanced pharmacological properties. This versatility has made it a favorite among medicinal chemists working on next-generation therapeutics.
The latest research on Methyl 4-(3-aminopyridin-4-yl)piperazine-1-carboxylate)
1156433-06-5 (methyl 4-(3-aminopyridin-4-yl)piperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)